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4-Methoxyphenylacetone 4-Methoxyphenylacetone 1-(4-Methoxyphenyl)-2-propanone, also known as 4-methoxybenzyl methyl ketone or 4-methoxyphenylacetone, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 1-(4-Methoxyphenyl)-2-propanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-(4-methoxyphenyl)-2-propanone is primarily located in the cytoplasm. 1-(4-Methoxyphenyl)-2-propanone is a sweet, anisic, and balsam tasting compound that can be found in anise, fennel, and herbs and spices. This makes 1-(4-methoxyphenyl)-2-propanone a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 122-84-9
VCID: VC0017817
InChI: InChI=1S/C10H12O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3
SMILES: CC(=O)CC1=CC=C(C=C1)OC
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol

4-Methoxyphenylacetone

CAS No.: 122-84-9

Reference Standards

VCID: VC0017817

Molecular Formula: C10H12O2

Molecular Weight: 164.2 g/mol

4-Methoxyphenylacetone - 122-84-9

CAS No. 122-84-9
Product Name 4-Methoxyphenylacetone
Molecular Formula C10H12O2
Molecular Weight 164.2 g/mol
IUPAC Name 1-(4-methoxyphenyl)propan-2-one
Standard InChI InChI=1S/C10H12O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3
Standard InChIKey WFWKNGZODAOLEO-UHFFFAOYSA-N
SMILES CC(=O)CC1=CC=C(C=C1)OC
Canonical SMILES CC(=O)CC1=CC=C(C=C1)OC
Boiling Point 268.0 °C
Density d184 1.07
1.067-1.073
Melting Point Mp 46 °
46°C
Physical Description Solid
colourless oily liquid with an anise type odou
Description 1-(4-Methoxyphenyl)-2-propanone, also known as 4-methoxybenzyl methyl ketone or 4-methoxyphenylacetone, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 1-(4-Methoxyphenyl)-2-propanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-(4-methoxyphenyl)-2-propanone is primarily located in the cytoplasm. 1-(4-Methoxyphenyl)-2-propanone is a sweet, anisic, and balsam tasting compound that can be found in anise, fennel, and herbs and spices. This makes 1-(4-methoxyphenyl)-2-propanone a potential biomarker for the consumption of these food products.
Solubility insoluble in water; soluble in oils, organic solvents
miscible at room temperature (in ethanol)
Synonyms 1-(4-Methoxyphenyl)-2-propanone; 4-Methoxybenzyl Methyl Ketone; p-Acetonylanisole; p-Anisylacetone; NSC 22983; NSC 46101;
PubChem Compound 31231
Last Modified Nov 11 2021
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